4-(2-Chloro-4-methylphenyl)-3-fluorophenol, 95%

• IUPAC Name: 4-(2-chloro-4-methylphenyl)-3-fluorophenol
• InChI: InChI=1S/C13H10ClFO/c1-8-2-4-10(12(14)6-8)11-5-3-9(16)7-13(11)15/h2-7,16H,1H3
• InChI Key: NAOHBSURHNJVIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=C(C=C(C=C2)O)F)Cl
• Molecular Formula: C13H10ClFO
• DSSTOX Substance ID: DTXSID00684304
• Molecular Weight: 236.67 g/mol
• CAS No.: 1261993-12-7

Description

4-(2-Chloro-4-methylphenyl)-3-fluorophenol, 95% (hereinafter referred to as 4-CMF-95) is a fluorinated phenolic compound that is used in a variety of scientific research applications. It is a white, crystalline solid with a melting point of about 64°C and a boiling point of about 188°C. It is soluble in most organic solvents, such as ethanol, methanol, and acetone, and is slightly soluble in water. 4-CMF-95 has a wide range of applications, from analytical chemistry to biochemistry.

Scientific Research Applications

4-CMF-95 has a variety of scientific research applications. It has been used as a reagent in analytical chemistry, as a catalyst in organic synthesis, and as a fluorescent probe in biochemistry. In addition, 4-CMF-95 has been used in the development of new drugs, as a fluorescent dye for imaging biological structures, and as a fluorescence quencher in DNA-based biosensors.

Mechanism of Action

The mechanism of action of 4-CMF-95 is not fully understood. However, it is believed that the compound acts as a fluorescence quencher by forming a complex with the fluorescent molecule, thus reducing its fluorescence intensity. In addition, 4-CMF-95 has been shown to interact with metal ions, such as zinc, copper, and iron, which can affect the activity of enzymes and other proteins.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-CMF-95 are not fully understood. However, the compound has been shown to interact with a variety of proteins, such as enzymes, receptors, and ion channels. In addition, 4-CMF-95 has been shown to inhibit the activity of certain enzymes, such as tyrosine hydroxylase and cytochrome P450. It has also been shown to affect the expression of certain genes, such as those involved in the regulation of cell growth and differentiation.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-CMF-95 in lab experiments is its low cost and availability. In addition, the compound is relatively stable and has a wide range of applications. However, the compound is highly toxic and should be handled with care. In addition, the compound can interact with other compounds, such as metal ions, which could affect the results of experiments.

Future Directions

The potential future directions for 4-CMF-95 include the development of new drugs and fluorescent probes, the use of the compound as a fluorescent quencher in DNA-based biosensors, and the use of the compound as a catalyst in organic synthesis. In addition, the compound could be used to study the biochemical and physiological effects of the compound on cells and tissues, as well as to explore its potential therapeutic applications.

Synthesis Methods

4-CMF-95 can be synthesized in a three-step process. The first step involves the reaction of 2-chloro-4-methylphenol with fluoroacetic acid to form 4-(2-chloro-4-methylphenyl)fluoroacetate. This reaction is typically carried out in an inert atmosphere at a temperature of about 80°C. The second step involves the hydrolysis of 4-(2-chloro-4-methylphenyl)fluoroacetate with aqueous sodium hydroxide to form 4-(2-chloro-4-methylphenyl)-3-fluorophenol. The third step involves the purification of the 4-CMF-95 product by recrystallization in a suitable solvent.